5-Bromo-2,3-dimethyl-2H-indazole

• IUPAC Name: 5-bromo-2,3-dimethylindazole
• InChI: InChI=1S/C9H9BrN2/c1-6-8-5-7(10)3-4-9(8)11-12(6)2/h3-5H,1-2H3
• InChI Key: USVKOVKNBREERF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=CC2=NN1C)Br
• Molecular Formula: C9H9BrN2
• DSSTOX Substance ID: DTXSID50467624
• Molecular Weight: 225.08 g/mol
• CAS No.: 878064-16-5

Description

5-Bromo-2,3-dimethyl-2H-indazole is a useful research compound. Its molecular formula is C9H9BrN2 and its molecular weight is 225.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

• IKK2 Inhibition : 5-Bromo-2,3-dimethyl-2H-indazole is a key intermediate in the synthesis of potent IKK2 inhibitors. Efficient chemical approaches to trisubstituted 1H-indazoles, utilizing this compound, offer scalable preparation for compounds with potential therapeutic benefits (Lin et al., 2008).

• Functionalization for Receptor Ligands : The compound's reactivity in palladium-catalyzed Sonogashira and Suzuki cross-coupling reactions facilitates the creation of a range of functionalized indoles and indazoles. These derivatives are potential ligands for 5-HT receptors, highlighting the compound's relevance in neurochemistry and psychopharmacology (Witulski et al., 2005).

Chemical Synthesis and Characterization

• Regioselective Protection and Amine Coupling : this compound undergoes regioselective protection and participates in Buchwald reactions with various amines. This process generates novel indazole derivatives, showcasing the compound's versatility in organic synthesis (Slade et al., 2009).

• N-Heterocyclic Carbene Formation : The compound plays a role in the synthesis of N-heterocyclic carbenes through decarboxylation processes. These carbenes are significant in various chemical reactions, including coupling and isomerization processes (Schmidt et al., 2007).

Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, and H335. Precautionary measures include wearing suitable personal protective equipment, such as approved mask/respirator, suitable gloves/gauntlets, suitable protective clothing, and suitable eye protection.

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-3-methyl-1H-indazole (4.25 g) in ethyl acetate (100 ml) was added trimethyloxonium tetrafluoroborate (4.47 g) at room temperature, and the mixture was stirred at the same temperature for 5 hr. To the obtained reaction mixture was added 1 M aqueous sodium hydroxide solution, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to give the title compound (3.65 g).